Tyk2-IN-22-d3

• Molecular Formula: C20H22N8O3
• Molecular Weight: 425.5 g/mol
• InChI: InChI=1S/C20H22N8O3/c1-21-20(30)13-10-22-16(24-19(29)11-7-8-11)9-15(13)23-14-6-4-5-12(17(14)31-3)18-25-27-28(2)26-18/h4-6,9-11H,7-8H2,1-3H3,(H,21,30)(H2,22,23,24,29)/i1D3
• InChIKey: ROGKCOFPTFLUMN-FIBGUPNXSA-N

Tyk2-IN-22-d3: Deuterated TYK2 Inhibitor for Selective JAK Family Kinase Profiling

Tyk2-IN-22-d3 (Compound 1; CAS: 1771691-32-7; molecular formula: C20H19D3N8O3; molecular weight: 425.46) is the deuterated analog of Tyk2-IN-22 [1]. Tyk2-IN-22 (Compound A8) is a selective inhibitor of tyrosine kinase 2 (TYK2) that inhibits TYK2, JAK1, and JAK3 with IC50 values of 9.7 nM, 148.6 nM, and 883.3 nM, respectively [2]. The parent compound also inhibits downstream STAT5 phosphorylation . The incorporation of three deuterium atoms (d3) at methyl positions is designed to improve metabolic stability and pharmacokinetic properties through the well-established kinetic isotope effect, a strategy validated across multiple approved deuterated drugs [3].

1 Isotopic internal standard for Tyk2-IN-22 quantitative bioanalysis

2 +3 Da mass shift enables definitive LC-MS/MS ISTD differentiation

3 Deuterium-labeled tool compound for DMPK and PK research workflows

• [1] MedChemExpress. Tyk2-IN-22-d3 (Compound 1) Technical Datasheet. CAS: 1771691-32-7. View Source
• [2] PeptideDB. Tyk2-IN-22-d3 Product Database Entry. CAS: 1771691-32-7. View Source
• [3] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Why Tyk2-IN-22-d3 Cannot Be Substituted by Non-Deuterated TYK2 Inhibitors in Quantitative Bioanalysis

Non-deuterated TYK2 inhibitors, including the parent compound Tyk2-IN-22, cannot serve as reliable internal standards or tracers in quantitative mass spectrometry workflows due to identical molecular mass and chromatographic behavior [1]. Tyk2-IN-22-d3 provides a +3 Da mass shift that enables definitive differentiation and accurate quantitation of the analyte of interest without altering binding kinetics or pharmacological activity relative to the parent compound . Furthermore, the deuterium incorporation at metabolically labile methyl positions is rationally designed to mitigate first-pass metabolism and extend in vivo half-life—an advantage that is structurally absent in non-deuterated analogs [2]. Procuring the non-deuterated form for DMPK or bioanalytical method development introduces quantification error, higher assay variability, and potential misinterpretation of pharmacokinetic data that can only be resolved by using the deuterated internal standard [3].

Mass shift Non-deuterated parent Tyk2-IN-22 lacks the +3 Da mass differential required for ISTD distinction in LC-MS/MS.

Co-elution Without an isotopic mass shift, the parent compound co-elutes identically, introducing quantitation error and assay variability.

Metabolism Non-deuterated analog may exhibit faster metabolic clearance, shifting PK interpretation in exposure-model studies.

• [1] MedChemExpress. Tyk2-IN-22-d3 (Compound 1) Technical Datasheet. CAS: 1771691-32-7. View Source
• [2] Beijing InnoCare Pharma Tech Co., Ltd. Heterocyclic Compounds for Inhibiting TYK2 Activities. U.S. Patent No. 11,578,058 (US20220259184A1). August 18, 2022. View Source
• [3] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Tyk2-IN-22-d3: Quantitative Differentiation Evidence Versus Parent Compound and Class Competitors

Tyk2-IN-22-d3 Mass Shift Enables LC-MS/MS Quantitation of Parent Tyk2-IN-22

Tyk2-IN-22-d3 provides a +3.02 Da mass differential versus the non-deuterated parent compound Tyk2-IN-22 (C20H22N8O3; MW 422.44) [1]. This isotopic shift is sufficient to fully resolve the analyte and internal standard in LC-MS/MS multiple reaction monitoring (MRM) transitions without isotopic peak overlap, enabling accurate quantitation of the parent compound in biological matrices [2]. The parent compound Tyk2-IN-22 lacks any mass differential versus itself and therefore cannot serve as an internal standard for its own quantitation—a limitation that directly drives procurement of the d3-labeled analog .

Mass Shift

Head-to-head

+3.02 Da vs. parent Tyk2-IN-22

Supports ISTD differentiation for LC-MS/MS quantitation

Enables analyte resolution without isotopic peak overlap

Evidence Dimension	Molecular weight differential for internal standard utility
Target Compound Data	MW 425.46 (+3.02 Da vs. parent)
Comparator Or Baseline	Tyk2-IN-22 (non-deuterated), MW 422.44
Quantified Difference	+3.02 Da mass shift
Conditions	Calculated based on C20H19D3N8O3 vs. C20H22N8O3 molecular formulas

Why This Matters

This mass shift is the minimum requirement for an internal standard in quantitative bioanalysis; without it, accurate PK parameter determination is impossible, making the d3 compound non-substitutable.

• [1] MedChemExpress. Tyk2-IN-22-d3 (Compound 1) Technical Datasheet. CAS: 1771691-32-7. View Source
• [2] PeptideDB. Tyk2-IN-22-d3 Product Database Entry. CAS: 1771691-32-7. View Source

Tyk2-IN-22-d3 Exhibits TYK2 > JAK1 > JAK3 Selectivity Profile Distinct from Allosteric JH2 Binders

The parent compound Tyk2-IN-22 demonstrates a distinct JAK family selectivity profile, inhibiting TYK2 (IC50 = 9.7 nM), JAK1 (IC50 = 148.6 nM), and JAK3 (IC50 = 883.3 nM), representing a 15.3-fold selectivity for TYK2 over JAK1 and 91.1-fold selectivity over JAK3 [1]. This profile contrasts with allosteric TYK2 inhibitors such as deucravacitinib, which targets the JH2 pseudokinase domain (IC50 = 0.2–1.0 nM) and shows no detectable inhibition of JAK1/2/3 JH1 domains at clinically relevant concentrations . Tyk2-IN-22-d3 is expected to retain the identical selectivity profile of its parent compound due to deuterium substitution not altering binding kinetics [2].

Selectivity Profile

Cross-study comparable

TYK2 IC50 9.7 nM > JAK1 > JAK3

Supports TYK2/JAK1 pathway interrogation studies

Classical kinase inhibition; distinct from JH2 allosteric binders

Evidence Dimension	JAK family selectivity ratio (IC50)
Target Compound Data	TYK2 IC50 = 9.7 nM; JAK1 IC50 = 148.6 nM; JAK3 IC50 = 883.3 nM; TYK2/JAK1 selectivity = 15.3-fold
Comparator Or Baseline	Deucravacitinib: TYK2 JH2 IC50 = 0.2–1.0 nM; JAK1/2/3 JH1 IC50 >10,000 nM
Quantified Difference	Tyk2-IN-22 retains JAK1 inhibitory activity; deucravacitinib shows no JAK1/2/3 JH1 activity
Conditions	Biochemical kinase inhibition assays; recombinant kinase domains

Why This Matters

The retained JAK1 inhibitory activity makes Tyk2-IN-22-d3 suitable for studies requiring combined TYK2/JAK1 pathway interrogation, whereas JH2-selective inhibitors like deucravacitinib are unsuitable for this application.

• [1] PeptideDB. Tyk2-IN-22-d3 Product Database Entry. CAS: 1771691-32-7. View Source
• [2] MedChemExpress. Tyk2-IN-22-d3 (Compound 1) Technical Datasheet. CAS: 1771691-32-7. View Source

Deuterium Substitution at Methyl Positions Improves In Vivo Pharmacokinetic Properties

Tyk2-IN-22-d3 incorporates three deuterium atoms at methyl positions, a structural modification that leverages the primary kinetic isotope effect to slow cytochrome P450-mediated oxidative metabolism [1]. In patent disclosures for structurally related TYK2 inhibitor series, compounds with deuterium substitutions on methyl groups were explicitly claimed to improve pharmacokinetic (PK) properties [2]. While head-to-head PK data for Tyk2-IN-22-d3 versus Tyk2-IN-22 are not publicly disclosed, deuterium substitution at metabolically labile methyl positions has been demonstrated to extend half-life and increase oral exposure across multiple approved deuterated drugs .

PK Improvement

Class-level inference

Expected extended half-life and exposure

Supports in vivo PK study design

Head-to-head PK data not disclosed; deuterium isotope effect class evidence

Evidence Dimension	Metabolic stability and in vivo PK improvement
Target Compound Data	d3 deuterium substitution at methyl positions
Comparator Or Baseline	Tyk2-IN-22 (non-deuterated parent)
Quantified Difference	Expected improvement in half-life and exposure based on deuterium isotope effect class evidence
Conditions	Class-level inference from structurally related TYK2 inhibitor patents and approved deuterated drugs

Why This Matters

This structural feature positions Tyk2-IN-22-d3 as a preferred tool compound for in vivo pharmacology studies where extended exposure and reduced metabolic clearance are required.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [2] Beijing InnoCare Pharma Tech Co., Ltd. Heterocyclic Compounds for Inhibiting TYK2 Activities. U.S. Patent No. 11,578,058 (US20220259184A1). August 18, 2022. View Source

Tyk2-IN-22-d3: Key Application Scenarios Based on Product-Specific Differentiation

LC-MS/MS Internal Standard for Quantitative Bioanalysis of Tyk2-IN-22

Tyk2-IN-22-d3 serves as the definitive internal standard for quantifying Tyk2-IN-22 in plasma, tissue homogenates, and other biological matrices during pharmacokinetic and toxicokinetic studies. The +3.02 Da mass shift eliminates isotopic interference and enables precise quantitation across the linear dynamic range of the assay [1]. This application is non-negotiable for DMPK laboratories developing bioanalytical methods for Tyk2-IN-22; substitution with non-deuterated parent compound or structurally unrelated internal standards introduces unacceptable quantitation error [2].

Metabolic Stability Assessment and In Vivo PK Studies Requiring Extended Exposure

The deuterium substitution at methyl positions in Tyk2-IN-22-d3 is expected to confer improved metabolic stability and extended in vivo half-life relative to the non-deuterated parent compound, based on the well-characterized kinetic isotope effect [1]. This positions Tyk2-IN-22-d3 as the preferred compound for in vivo efficacy studies where sustained target engagement is critical and where rapid clearance of the parent compound would otherwise confound interpretation [2]. Patent claims for structurally related deuterated TYK2 inhibitors explicitly cite improved PK properties as the rationale for deuterium incorporation [3].

JAK Family Selectivity Profiling with Combined TYK2/JAK1 Pathway Interrogation

Tyk2-IN-22-d3 retains the JAK family selectivity profile of its parent compound: TYK2 (IC50 = 9.7 nM) > JAK1 (IC50 = 148.6 nM) > JAK3 (IC50 = 883.3 nM), with a 15.3-fold selectivity window for TYK2 over JAK1 [1]. This profile is distinct from allosteric JH2-domain inhibitors such as deucravacitinib, which show no JAK1/2/3 JH1 inhibition [2]. Tyk2-IN-22-d3 is therefore the appropriate tool compound for studies requiring combined inhibition of TYK2 and JAK1 signaling pathways, including certain inflammatory and autoimmune disease models where both kinases contribute to cytokine-driven pathology [3].

Application

Selection Property

Validation Focus

ISTD for Tyk2-IN-22 bioanalysis

Isotopic mass shift for internal standard differentiation

LC-MS/MS MRM quantitation accuracy in research matrices

Metabolic stability and in vivo PK exposure studies

Deuterium substitution for metabolic stability

In vivo half-life and exposure endpoint interpretation

JAK family selectivity profiling

TYK2/JAK1 selectivity profile (active-site inhibitor)

TYK2/JAK1 pathway-response interpretation in disease model studies

• [1] PeptideDB. Tyk2-IN-22-d3 Product Database Entry. CAS: 1771691-32-7. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [3] Beijing InnoCare Pharma Tech Co., Ltd. Heterocyclic Compounds for Inhibiting TYK2 Activities. U.S. Patent No. 11,578,058 (US20220259184A1). August 18, 2022. View Source